Cas no 31936-88-6 (3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)-)
31936-88-6 structure
Product Name:3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)-
CAS No:31936-88-6
MF:C10H8O2S2
MW:224.299320220947
CID:305175
PubChem ID:288495
Update Time:2025-04-19
3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)-
- 4-(thiophen-2-ylmethyl)thiophene-3-carboxylic acid
- 2',4-Dithienylmethan-3-carbonaeure
- 4-(2-Thienylmethyl)-3-thiophenecarboxylic acid
- 4-thiophen-2-ylmethyl-thiophene-3-carboxylic acid
- AC1L69OM
- AC1Q5THP
- NCIStruc1_000898
- NSC149707
- CCG-37593
- MLS003106292
- NCI60_001030
- NCI149707
- DTXSID50185770
- NCGC00097504-01
- 3-THIOPHENECARBOXYLIC ACID, 4-(2-THIENYLMETHYL)-
- NCIStruc2_000932
- UNII-09QC6F66RZ
- NCGC00014397
- NSC-149707
- NCGC00014397-02
- SMR001821201
- CHEMBL1568083
- NSC 149707
- 31936-88-6
- 09QC6F66RZ
- 4-(2-thienylmethyl)thiophene-3-carboxylic acid
-
- Inchi: 1S/C10H8O2S2/c11-10(12)9-6-13-5-7(9)4-8-2-1-3-14-8/h1-3,5-6H,4H2,(H,11,12)
- InChI Key: JZHLOTURPOOTRC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC1=CSC=C1C(=O)O
Computed Properties
- Exact Mass: 223.99664
- Monoisotopic Mass: 223.99657184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- PSA: 37.3
3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)- Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
31936-88-6 (3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk